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Chemical and Regulatory Profile of Pyriprole

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyriprole

CAS No.: 394730-71-3

Cat. No.: S645834

The table below consolidates the fundamental technical and regulatory data for Pyriprole.

Property Category Details

IUPAC Name 1-(2,6-dichloro-a,a,a-trifluoro-para-tolyl)-4-(difluoromethylthio)-5-[(2-
pyridylmethyl)amino]pyrazole-3-carbonitrile [1]

CAS RN 394730-71-3 [1] [2]

Molecular Formula C1sH10Cl2FsNsS [1] [2] [3]

Molecular Mass 494.27 g-mol~1 [1] [3]

Mode of Action GABA-gated chloride channel (GABAA receptor) inhibitor [1] [3]
Veterinary Insecticide, Antiparasitic, Acaricide [1]

Substance Type

Substance Origin Synthetic [1]

Example Product Prac-tic (Spot On Solution for Dogs) [1] [3]

EU Regulatory Approved [1]

Status
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Property Category Details

UK (GB) Regulatory  Not approved [1]
Status

Mechanism of Action and Development Workflow

Pyriprole is a phenylpyrazole compound that acts as a non-systemic ectoparasiticide. It is an analogue of

fipronil and kills parasites through contact by disrupting the normal function of the central nervous system

[1][3].

The following diagram illustrates the general preclinical and clinical development pathway for a veterinary

pharmaceutical like Pyriprole, based on standard industry practices.
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General drug development workflow from candidate selection to market approval.

Experimental and Data Considerations for Researchers

For your technical guide, please note the following critical information gaps and practical considerations:
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e Experimental Protocols: The search results do not contain detailed methodologies for key
experiments (e.g., specific in vitro GABA receptor binding assays or in vivo efficacy models in dogs).
You would need to consult primary research literature or patent documents for these protocols.

e Ecotoxicology Data: While the database in [1] has sections for ecotoxicology, the specific values
(e.g., LCso for fish or LDso for honeybees) are largely marked as "No data" or were not captured in the
search results. This is a significant data gap for a comprehensive environmental risk assessment.

e Environmental Fate: Key parameters for environmental modeling, such as solubility in water,
octanol-water partition coefficient (Log P), and soil degradation half-life (DTso), are also missing from
the available data [1].

¢ Clinical Trial Data: The search results provide no specific details about the clinical trials conducted
for Pyriprole's approval, such as protocol designs, primary endpoints, or statistical results for efficacy
against fleas and ticks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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